molecular formula C7H5Cl2NO B8272405 5-Chloro-3-methylpicolinoyl chloride

5-Chloro-3-methylpicolinoyl chloride

Cat. No.: B8272405
M. Wt: 190.02 g/mol
InChI Key: IVQOCHJAUGMAGC-UHFFFAOYSA-N
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Description

5-Chloro-3-methylpicolinoyl chloride is a useful research compound. Its molecular formula is C7H5Cl2NO and its molecular weight is 190.02 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H5Cl2NO

Molecular Weight

190.02 g/mol

IUPAC Name

5-chloro-3-methylpyridine-2-carbonyl chloride

InChI

InChI=1S/C7H5Cl2NO/c1-4-2-5(8)3-10-6(4)7(9)11/h2-3H,1H3

InChI Key

IVQOCHJAUGMAGC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1C(=O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (71 μl, 962 μmol) is added to a mixture of 5-chloro-3-methyl-pyridine-2-carboxylic acid (150 mg, 874 μmol), toluene (1 ml) and DMF (20 μl). The mixture is heated to 60° C. for 1 hour. The mixture is concentrated in vacuo and the crude product used directly without further purification.
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71 μL
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150 mg
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1 mL
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20 μL
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